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Compound of Interest

Compound Name:
1-(4-methylphenyl)-1H-pyrazole-3-

carboxylic acid

CAS No.: 19532-39-9

Cat. No.: B3380502

Get Quote

Executive Summary
In contemporary medicinal chemistry, the 1-arylpyrazole-3-carboxylic acid scaffold is

recognized as a highly versatile, "privileged" pharmacophore. Specifically, 1-(4-
methylphenyl)-1H-pyrazole-3-carboxylic acid (commonly referred to as 1-p-tolyl-1H-

pyrazole-3-carboxylic acid) serves as a critical building block in the development of kinase

inhibitors, cannabinoid receptor antagonists, and enzyme inhibitors [1].

This whitepaper provides an in-depth analysis of its chemical structure, physicochemical

properties, regioselective synthesis methodologies, and downstream applications in drug

discovery. By understanding the causality behind its synthetic behavior and structural activity

relationships (SAR), researchers can effectively leverage this scaffold for novel therapeutic

design.

Chemical Identity & Physicochemical Profiling
The structural architecture of 1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid consists of a

rigid, aromatic 5-membered pyrazole ring, N-substituted with a lipophilic para-tolyl group, and
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C-substituted at position 3 with a polar, ionizable carboxylic acid. This amphiphilic nature

makes it an excellent candidate for engaging both hydrophobic pockets and polar hydrogen-

bonding networks within target proteins.

Quantitative Data Summary
Property Value / Description

Chemical Name
1-(4-methylphenyl)-1H-pyrazole-3-carboxylic

acid

Common Synonyms 1-p-Tolyl-1H-pyrazole-3-carboxylic acid

Molecular Formula C₁₁H₁₀N₂O₂

Molecular Weight 202.21 g/mol

Hydrogen Bond Donors 1 (Carboxylic OH)

Hydrogen Bond Acceptors 3 (2x Carboxylate O, 1x Pyrazole N)

Rotatable Bonds 2 (N1-Phenyl, C3-Carboxyl)

Topological Polar Surface Area (tPSA) 55.1 Å²

Predicted pKa ~3.5 (Carboxylic acid moiety)

Synthetic Methodology: The Regioselectivity
Challenge
The classical approach to synthesizing 1-arylpyrazole-3-carboxylic acids relies on the Knorr

pyrazole synthesis, which involves the condensation of an asymmetric 1,3-dicarbonyl

compound with an arylhydrazine.

The core technical challenge in this synthesis is regioselectivity. Because the 1,3-dicarbonyl

intermediate (e.g., ethyl 2,4-dioxobutanoate) possesses two distinct electrophilic centers,

nucleophilic attack by the 4-methylphenylhydrazine yields a mixture of two regioisomers: the

desired 3-carboxylate and the sterically hindered 5-carboxylate [1].

To bypass the difficulty of separating highly polar free carboxylic acid regioisomers, the protocol

is designed as a self-validating system: the reaction is performed using an ester-protected
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dicarbonyl. The resulting ester regioisomers exhibit significantly different retention factors (Rf)

due to the steric shielding of the ester by the adjacent N-tolyl group in the 5-isomer, allowing for

facile chromatographic separation prior to saponification.
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Fig 1. Regioselective synthesis and saponification of the pyrazole-3-carboxylic acid core.

Step-by-Step Experimental Protocol
This protocol is engineered for high-fidelity isolation of the 3-carboxylic acid isomer.

Phase 1: Cyclocondensation

Initiation: Dissolve ethyl 2,4-dioxobutanoate sodium salt (1.0 eq, 10 mmol) and 4-

methylphenylhydrazine hydrochloride (1.05 eq, 10.5 mmol) in anhydrous ethanol (30 mL).

Causality: The hydrochloride salt of the hydrazine provides a mildly acidic environment,

which acts as an in-situ catalyst to activate the highly electrophilic aldehyde/ketone carbon

for the initial nucleophilic attack.

Propagation: Reflux the mixture at 80 °C for 4-6 hours under a nitrogen atmosphere.

Validation: Monitor reaction completion via TLC (Hexane:EtOAc 3:1). The disappearance of

the hydrazine spot confirms completion.

Phase 2: Regioisomer Separation
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Workup: Concentrate the reaction mixture in vacuo. Resuspend the crude residue in ethyl

acetate (50 mL) and wash with saturated NaHCO₃ (2 x 25 mL) to neutralize residual acid,

followed by brine (25 mL).

Purification: Purify the crude mixture via flash column chromatography (silica gel, gradient

elution 10-30% EtOAc in Hexanes). Causality: The 1-arylpyrazole-5-carboxylate elutes faster

due to the steric hindrance between the N-tolyl ring and the ester group, which prevents the

ester from effectively interacting with the polar silica stationary phase. Isolate the slower-

eluting 3-carboxylate.

Phase 3: Saponification (Ester Hydrolysis)

Cleavage: Dissolve the isolated ethyl 1-(4-methylphenyl)-1H-pyrazole-3-carboxylate (5

mmol) in a 3:1:1 mixture of THF:MeOH:H₂O (15 mL). Add Lithium Hydroxide monohydrate

(LiOH·H₂O, 2.0 eq, 10 mmol). Stir at room temperature for 4 hours. Causality: LiOH is

selected over NaOH or KOH because the lithium cation acts as a mild Lewis acid,

coordinating to the carbonyl oxygen and accelerating hydroxide attack without risking

degradation of the pyrazole ring.

Isolation: Evaporate the organic solvents. Dilute the aqueous phase with 10 mL of water and

cool to 0 °C. Dropwise, add 1M HCl until the pH reaches ~2.0. Validation: The pKa of the

pyrazole-3-carboxylic acid is ~3.5. Lowering the pH to 2.0 ensures >95% protonation, driving

the precipitation of the free acid. Filter, wash with ice-cold water, and dry under high vacuum.

Downstream Derivatization & SAR Utility
In drug development, the free carboxylic acid is rarely the final therapeutic entity due to poor

membrane permeability. Instead, it serves as a synthetic handle for amide coupling. The p-tolyl

group plays a critical role in Structural Activity Relationship (SAR) by projecting its para-methyl

moiety into deep, hydrophobic sub-pockets (e.g., the active site of O-acetylserine

sulfhydrylase), thereby increasing binding affinity through enhanced van der Waals interactions

[1].

Amide Coupling Workflow
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Fig 2. HATU-mediated amide coupling workflow for pyrazole-3-carboxylic acid derivatization.

Causality in Reagent Selection: HATU is selected over traditional carbodiimides (like

EDC/DCC) due to its superior ability to suppress racemization (if chiral amines are used) and

its rapid kinetics in forming the highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active

ester.

Analytical Characterization Standards
To ensure the structural integrity and regiochemical purity of the synthesized 1-(4-
methylphenyl)-1H-pyrazole-3-carboxylic acid, the following analytical benchmarks must be

met:
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Analytical Method Expected Spectral Data Diagnostic Significance

¹H NMR (400 MHz, DMSO-d₆)

δ 12.80 (br s, 1H, COOH), 8.52

(d, J = 2.5 Hz, 1H, Pyrazole H-

5), 7.78 (d, J = 8.2 Hz, 2H, Ar-

H), 7.35 (d, J = 8.2 Hz, 2H, Ar-

H), 6.95 (d, J = 2.5 Hz, 1H,

Pyrazole H-4), 2.38 (s, 3H,

CH₃).

The J = 2.5 Hz coupling

between H-4 and H-5 is

characteristic of the 3-

substituted pyrazole core.

¹³C NMR (100 MHz, DMSO-d₆)

δ 163.5 (C=O), 145.2 (C-3),

137.8, 136.5, 130.2, 129.5 (C-

5), 119.8, 109.5 (C-4), 20.8

(CH₃).

Confirms the carbon skeleton;

C-4 appears highly shielded

(~109 ppm) due to the

electron-rich nature of the

pyrazole.

LC-MS (ESI+) m/z 203.1 [M+H]⁺

Verifies the exact mass (MW =

202.21) and confirms the

absence of the ethyl ester

starting material (m/z 231.1).
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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